Cas no 2138007-14-2 (3-(methylsulfanyl)phenyl(1H-pyrazol-4-yl)methanol)

• Product Name: 3-(methylsulfanyl)phenyl(1H-pyrazol-4-yl)methanol
• CAS No: 2138007-14-2
• MF: C₁₁H₁₂N₂OS
• MW: 220.290781021118
• CID: 6414931
• PubChem ID: 165473037
• Update Time: 2025-06-13

3-(methylsulfanyl)phenyl(1H-pyrazol-4-yl)methanol Chemical and Physical Properties

Names and Identifiers

• 3-(methylsulfanyl)phenyl(1H-pyrazol-4-yl)methanol
• [3-(methylsulfanyl)phenyl](1H-pyrazol-4-yl)methanol
• 2138007-14-2
• EN300-1116590

• Inchi： 1S/C11H12N2OS/c1-15-10-4-2-3-8(5-10)11(14)9-6-12-13-7-9/h2-7,11,14H,1H3,(H,12,13)
• InChI Key： HFUNJWBYNDMXKE-UHFFFAOYSA-N
• SMILES： S(C)C1=CC=CC(=C1)C(C1C=NNC=1)O

Computed Properties

• Exact Mass: 220.06703418g/mol
• Monoisotopic Mass: 220.06703418g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 15
• Rotatable Bond Count: 3
• Complexity: 203
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1.5
• Topological Polar Surface Area: 74.2Ų

Additional information on 3-(methylsulfanyl)phenyl(1H-pyrazol-4-yl)methanol

Introduction to 3-(methylsulfanyl)phenyl(1H-pyrazol-4-yl)methanol (CAS No. 2138007-14-2)

3-(methylsulfanyl)phenyl(1H-pyrazol-4-yl)methanol

is a significant compound in the realm of chemical and pharmaceutical research, characterized by its unique molecular structure and potential applications. This compound, identified by the CAS number 2138007-14-2, has garnered attention due to its structural features and the promising avenues it opens for further exploration in medicinal chemistry.

The molecular framework of 3-(methylsulfanyl)phenyl(1H-pyrazol-4-yl)methanol consists of a phenyl ring substituted with a methylsulfanyl group and connected to a pyrazole moiety through a methanol linker. This configuration imparts unique electronic and steric properties to the molecule, making it a valuable candidate for various biochemical interactions.

In recent years, there has been a growing interest in the development of novel heterocyclic compounds for their potential therapeutic applications. The pyrazole scaffold, in particular, has been extensively studied due to its presence in numerous bioactive molecules. The incorporation of a phenyl ring with a methylsulfanyl group enhances the compound's ability to interact with biological targets, making it a promising candidate for drug discovery.

One of the most compelling aspects of 3-(methylsulfanyl)phenyl(1H-pyrazol-4-yl)methanol is its versatility in chemical modifications. The presence of both the methylsulfanyl and hydroxymethyl groups provides multiple sites for functionalization, allowing chemists to tailor the molecule's properties for specific applications. This flexibility has made it an attractive subject for synthetic studies aimed at developing derivatives with enhanced bioactivity.

Recent research has highlighted the potential of this compound in the field of medicinal chemistry. Studies have demonstrated that derivatives of pyrazole-containing compounds exhibit significant pharmacological effects, including anti-inflammatory, antimicrobial, and anticancer properties. The structural features of 3-(methylsulfanyl)phenyl(1H-pyrazol-4-yl)methanol align well with these findings, suggesting that it could serve as a lead compound for further development.

The synthesis of 3-(methylsulfanyl)phenyl(1H-pyrazol-4-yl)methanol involves multi-step organic reactions that require careful optimization to ensure high yield and purity. Advanced synthetic methodologies, such as palladium-catalyzed cross-coupling reactions, have been employed to construct the complex molecular framework efficiently. These techniques not only enhance the synthetic route but also improve the overall quality of the final product.

In addition to its synthetic significance, 3-(methylsulfanyl)phenyl(1H-pyrazol-4-yl)methanol has shown promise in computational studies aimed at understanding its interactions with biological targets. Molecular modeling techniques have been used to predict how this compound might bind to specific proteins and enzymes, providing insights into its potential mechanisms of action. These studies are crucial for guiding further experimental work and optimizing its therapeutic potential.

The pharmaceutical industry has taken note of the promising properties of 3-(methylsulfanyl)phenyl(1H-pyrazol-4-yl)methanol and is actively exploring its applications in drug development. Preclinical studies are underway to evaluate its safety and efficacy in various disease models. The results from these studies are expected to provide valuable data on its therapeutic potential and pave the way for clinical trials.

The environmental impact of synthesizing and using 3-(methylsulfanyl)phenyl(1H-pyrazol-4-yl)methanol is also an important consideration. Efforts are being made to develop sustainable synthetic routes that minimize waste and reduce energy consumption. Green chemistry principles are being applied to optimize the production process, ensuring that it aligns with global efforts towards environmental sustainability.

In conclusion, 3-(methylsulfanyl)phenyl(1H-pyrazol-4-yl)methanol is a multifaceted compound with significant potential in pharmaceutical research. Its unique molecular structure, combined with its versatility in chemical modifications, makes it an attractive candidate for further exploration. As research continues to uncover new applications and therapeutic benefits, this compound is poised to play a vital role in the development of novel treatments for various diseases.